4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C14H12ClNO4S/c15-10-1-4-12(5-2-10)21(17,18)16-11-3-6-13-14(9-11)20-8-7-19-13/h1-6,9,16H,7-8H2
• InChI Key: OFCKOTCJAPNLDO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol

Description

“4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide” is a compound that combines sulfonamide and benzodioxane fragments in its framework. It has been studied for its antibacterial potential.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine and benzenesulfonyl chloride under dynamic pH control using aqueous Na2CO3. This reaction yields 2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide, which is further substituted at the N-position with various alkyl/aryl halides in N,N-dimethylformamide and a catalytic amount of lithium hydride.

Molecular Structure Analysis

The structures of the sulfonamide derivatives were determined by the IR, 1H NMR, 13C NMR, and EI-MS spectroscopy techniques.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine (1) and benzenesulfonyl chloride (2) under dynamic pH control at 10 using aqueous Na2CO3. This reaction yielded 2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide (3), which was further substituted at N-position with various alkyl/aryl halides (4a – 4m) in N,N-dimethylformamide and catalytic amount of lithium hydride to obtain N-substituted (2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamides (5a – 5m).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 291 g/mol. The projected structures of the synthesized derivatives were confirmed using various spectral techniques (IR, 1H NMR, and EIMS).

Scientific Research Applications

Catalysis in Organic Synthesis

This compound has been utilized as a catalyst in the synthesis of 9-aryl-1,8-dioxo-octahydroxanthene derivatives . . This application is significant in organic chemistry due to the biological activities of xanthene derivatives.

Biological Activity Modulation

The 1,2,4-benzothiadiazine-1,1-dioxide ring, which is structurally related to the compound , exhibits a range of pharmacological activities. . The presence of the 4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl) moiety could potentially influence these activities.

Multi-Component Reaction (MCR) Catalyst

N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide: . This highlights the potential of the compound for facilitating complex organic reactions.

Enzyme Inhibition

. This suggests possible applications in the development of enzyme inhibitors for therapeutic purposes.

Pharmacologically Active Molecule Synthesis

The compound has been used as a reactant for the preparation of biologically and pharmacologically active molecules. .

Green Chemistry Applications

Given its role as a catalyst in solvent-free conditions, the compound contributes to green chemistry initiatives. .

Fluorescent Material Dye

. This application is particularly relevant in the field of biochemistry and molecular biology.

Laser Technology

The compound’s application extends to laser technology, where xanthene derivatives are utilized. .

Future Directions

The future directions for this compound could involve further exploration of its antibacterial potential, given its promising results in biofilm inhibition studies against Escherichia coli and Bacillus subtilis. Additionally, further studies could be conducted to explore its potential as an inhibitor of other enzymes, given the known properties of sulfonamides.

Mechanism of Action

Target of Action

The primary targets of 4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide are pathogenic bacterial strains such as Escherichia coli and Bacillus subtilis . It has shown significant antibacterial activity against these strains .

Mode of Action

The compound works by inhibiting the growth and multiplication of bacteria. Sulfonamides, a group to which this compound belongs, are known to block the foliate synthetase enzyme, thus impeding folic acid synthesis in bacteria . This results in the inhibition of bacterial growth and multiplication without killing them .

Biochemical Pathways

The affected biochemical pathway is the synthesis of folic acid in bacteria. By inhibiting the foliate synthetase enzyme, the compound blocks folic acid synthesis, which is crucial for the production of purines in bacteria . This disruption in the biochemical pathway leads to the inhibition of bacterial growth and multiplication .

Pharmacokinetics

They are metabolized in the liver, and inactive compounds are excreted through bile or feces . These properties contribute to the bioavailability of the compound.

Result of Action

The result of the compound’s action is the inhibition of bacterial growth, specifically against E. coli and B. subtilis . It has shown significant antibacterial activity, with 60.04% bacterial biofilm growth inhibition against both strains .